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Cat. No.: B1673985 Get Quote

Hydroxythiohomosildenafil: A Technical and
Analytical Overview
InChI Key: XZVSAQIQEGFWQS-UHFFFAOYSA-N

For Research Use Only. Not for human or veterinary use.

Introduction
Hydroxythiohomosildenafil is a structural analogue of sildenafil, the active pharmaceutical

ingredient in Viagra®. It has been identified as an undeclared ingredient in various herbal

dietary supplements marketed for sexual performance enhancement[1][2]. As an unapproved

substance, its pharmacological and toxicological properties have not been fully characterized,

posing potential health risks to consumers[3]. This technical guide provides an in-depth

overview of Hydroxythiohomosildenafil, including its presumed mechanism of action, inferred

synthesis, and analytical methodologies for its detection and quantification. This document is

intended for researchers, scientists, and drug development professionals.
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Property Value Reference

Molecular Formula C23H32N6O4S2 [4]

Molecular Weight 520.67 g/mol [4]

InChI Key
XZVSAQIQEGFWQS-

UHFFFAOYSA-N
[3]

CAS Number 479073-82-0 [3][4]

Pharmacology and Mechanism of Action
As a sildenafil analogue, Hydroxythiohomosildenafil is presumed to act as a

phosphodiesterase type 5 (PDE5) inhibitor[3]. PDE5 is a key enzyme in the nitric oxide

(NO)/cyclic guanosine monophosphate (cGMP) signaling pathway, which regulates smooth

muscle relaxation and vasodilation in the corpus cavernosum of the penis, essential for

erection[3][5][6][7].

By inhibiting PDE5, Hydroxythiohomosildenafil would lead to an accumulation of cGMP,

thereby enhancing and prolonging the pro-erectile effects of NO, which is released upon sexual

stimulation[3]. The structural modifications in Hydroxythiohomosildenafil compared to

sildenafil—specifically the replacement of a carbonyl oxygen with a sulfur atom (thionation) and

the substitution of the N-methyl group on the piperazine ring with an N-hydroxyethyl group—

are expected to influence its potency, selectivity, and pharmacokinetic profile[1][3]. However,

specific quantitative data on the bioactivity (e.g., IC50 value for PDE5 inhibition) of

Hydroxythiohomosildenafil are not publicly available. For comparison, sildenafil exhibits an

IC50 for PDE5 in the low nanomolar range[8].

Signaling Pathway
The following diagram illustrates the presumed mechanism of action of

Hydroxythiohomosildenafil as a PDE5 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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